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Compound of Interest

Compound Name: ACTH (1-13)

Cat. No.: B1682535 Get Quote

Researchers and drug development professionals handling ACTH (1-13), a bioactive peptide,

must adhere to stringent safety protocols to ensure personal safety and maintain the integrity of

the compound. This guide provides immediate, essential information on personal protective

equipment (PPE), handling procedures, and disposal plans, serving as a critical resource for

laboratory personnel.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

potential exposure to ACTH (1-13). While the chemical, physical, and toxicological properties of

many peptides are not fully investigated, it is crucial to handle them with care.[1] The following

table summarizes the recommended PPE for handling ACTH (1-13) in its lyophilized (powder)

and reconstituted (liquid) forms.
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Form
Personal Protective

Equipment
Purpose

Lyophilized Powder
Nitrile rubber gloves (EN374

compliant)

Prevents skin contact. It is

recommended to change

gloves if spilled on.[2]

Tightly fitting safety goggles

(EN166 compliant)

Protects eyes from dust

particles.[2]

Protective clothing (e.g., lab

coat)

Prevents contamination of

personal clothing.[2]

Face protection
Recommended if there is a risk

of dust generation.[2]

Full-face respirator with

appropriate cartridges

Recommended if significant

dust may be generated.[2]

Reconstituted Solution
Nitrile rubber gloves (EN374

compliant)

Prevents skin contact with the

solution.

Tightly fitting safety goggles

(EN166 compliant)

Protects eyes from splashes.

[2]

Protective clothing (e.g., lab

coat)

Prevents contamination of

personal clothing.[2]

Experimental Protocols: Handling and Storage
Proper handling and storage are paramount to preserving the stability and efficacy of ACTH (1-
13).

Storage:

Lyophilized Form: Upon receipt, store the lyophilized peptide at -20°C or lower for long-term

stability.[1][3] It should be kept in a dark container to protect it from light.[3]

Reconstituted Form: Once reconstituted, the peptide solution is less stable. For short-term

storage, keep it at 2-8°C and use within 30 days.[3] For longer-term storage, it is
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recommended to store the solution in aliquots and freeze it to minimize freeze-thaw cycles.

[4]

Reconstitution:

Allow the vial of lyophilized peptide to reach room temperature before opening to prevent

moisture condensation.[1]

Use sterile, distilled water or an appropriate sterile buffer for reconstitution.[1][4]

Slowly add the solvent to the vial, allowing it to run down the side.

Gently swirl or sonicate the vial to dissolve the peptide. Avoid vigorous shaking.[4]

For peptides that are difficult to dissolve in water, adding a small amount of dilute

(approximately 10%) aqueous acetic acid for basic peptides or aqueous ammonia for acidic

peptides may help.[4]

General Handling:

Always handle peptides in a well-ventilated area.

Avoid direct contact with skin, eyes, and clothing.[2]

Do not breathe in the dust of the lyophilized powder.[2]

Handle the peptide under the direct supervision of a technically qualified individual.[1]

Practice good industrial hygiene and safety procedures.[5]

Operational Workflow for Handling ACTH (1-13)
The following diagram outlines the standard operational workflow for safely handling ACTH (1-
13) from receipt to disposal.
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Receive ACTH (1-13)

Store Lyophilized Peptide
(-20°C or colder)

Immediate Action

Equilibrate to Room Temp.

Reconstitute with Sterile Solvent

Use in Experiment

Short-term Storage (2-8°C)

If not all used

Long-term Storage (Frozen Aliquots)

For future use

Dispose of Waste
(Follow Local Regulations)

After use

End of Workflow

Click to download full resolution via product page

Safe handling workflow for ACTH (1-13).
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Disposal Plan
Dispose of unused ACTH (1-13) and any contaminated materials in accordance with all

applicable local, state, and federal regulations for chemical waste. Consult your institution's

environmental health and safety (EHS) office for specific guidance on proper disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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